N-((1-(hydroxymethyl)cyclopropyl)methyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[[1-(hydroxymethyl)cyclopropyl]methyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C17H19NO2/c19-12-17(8-9-17)11-18-16(20)10-14-6-3-5-13-4-1-2-7-15(13)14/h1-7,19H,8-12H2,(H,18,20)
• InChI Key: OVOXRTUBAISFJL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)CC2=CC=CC3=CC=CC=C32)CO
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N-((1-(hydroxymethyl)cyclopropyl)methyl)-2-(naphthalen-1-yl)acetamide, also known as compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Reactions

• N-((1-(hydroxymethyl)cyclopropyl)methyl)-2-(naphthalen-1-yl)acetamide and related compounds have been the focus of various synthesis studies. For instance, Mokhtary and Torabi (2017) explored the synthesis of related N-((2-hydroxy naphthalene-1-yl)(aryl)methyl)acetamide derivatives using nano magnetite as a catalyst under ultrasound irradiation, showcasing the compound's relevance in organic synthesis and materials science (Mokhtary & Torabi, 2017).

Biological and Pharmacological Studies

• Some derivatives of N-((1-(hydroxymethyl)cyclopropyl)methyl)-2-(naphthalen-1-yl)acetamide have been investigated for their biological activities. For instance, research has examined their potential as inhibitors of aminopeptidase N and their anti-angiogenic activities, highlighting their significance in therapeutic research and drug development (Lee et al., 2005).

Materials Science and Molecular Studies

• These compounds have also been studied in the context of materials science. For example, studies on molecular structures, like in the case of N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide, reveal insights into noncovalent interactions and molecular stability, contributing to our understanding of molecular design and materials properties (Gouda et al., 2022).

Anticancer and Therapeutic Potential

• Investigations into the anticancer properties of related naphthalen-1-yl acetamide derivatives have shown promising results, indicating potential applications in cancer therapy. This includes studies on their antiproliferative activities against various human cancer cell lines (Chen et al., 2013).